Cas no 2172067-82-0 (tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product name: tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172067-82-0
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 6292416
• PubChem ID: 165786570

tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2172067-82-0
• EN300-1635027

• Inchi： 1S/C13H22N4O3/c1-5-17-7-10(14-15-17)9-6-16(8-11(9)18)12(19)20-13(2,3)4/h7,9,11,18H,5-6,8H2,1-4H3
• InChI Key： HNUGCLYRDYWGPI-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1=CN(CC)N=N1

Computed Properties

• Exact Mass: 282.16919058g/mol
• Monoisotopic Mass: 282.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų
• XLogP3: 0.1

Additional information on tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172067-82-0)

The compound tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172067-82-0) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a pyrrolidine core, a 1,2,3-triazole moiety, and a tert-butyl carbamate protecting group, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in small-molecule therapeutics and bioconjugation strategies.

In recent years, the demand for triazole-containing compounds like tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate has surged due to their versatility in click chemistry reactions. The 1,2,3-triazole ring is known for its stability, hydrogen-bonding capacity, and ability to mimic amide bonds, making it a popular choice for designing pharmaceutical agents. This compound’s hydroxyl group further enhances its utility by enabling additional functionalization, which is critical for optimizing drug-like properties such as solubility and bioavailability.

The synthesis of tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate typically involves multi-step organic transformations, including azide-alkyne cycloaddition (CuAAC) reactions, which are a cornerstone of modern bioconjugation techniques. Its CAS No. 2172067-82-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead compound optimization. The compound’s tert-butyloxycarbonyl (Boc) group also plays a pivotal role in protecting amine functionalities during peptide synthesis, a technique widely used in proteomics research.

From an SEO perspective, this compound aligns with trending search queries such as "triazole derivatives in drug design," "Boc-protected pyrrolidine applications," and "click chemistry intermediates." These keywords highlight the growing interest in fragment-based drug discovery and targeted therapy development. Moreover, the compound’s structural complexity makes it a subject of interest in computational chemistry studies, where researchers employ molecular docking and QSAR modeling to predict its interactions with biological targets.

Another hot topic linked to tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate is its potential role in antibody-drug conjugates (ADCs), a cutting-edge area in oncology research. The triazole moiety’s ability to serve as a linker between antibodies and cytotoxic payloads has spurred investigations into its use for cancer therapeutics. This aligns with frequent searches for "ADC linker chemistry" and "biocompatible triazole scaffolds," underscoring the compound’s relevance in precision medicine.

In summary, tert-butyl 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172067-82-0) is a multifaceted compound with broad applications in pharmaceutical R&D, bioconjugation, and materials science. Its unique combination of a pyrrolidine backbone, triazole ring, and Boc protection makes it indispensable for modern chemical synthesis. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative therapeutic strategies and green chemistry initiatives.